Cas no 1936546-08-5 (3-(4-bromo-2-methylphenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(4-bromo-2-methylphenyl)-3-hydroxypropanenitrile
• CAS No: 1936546-08-5
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 6187926
• PubChem ID: 131166373
• Update Time: 2025-06-18

3-(4-bromo-2-methylphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methylphenyl)-3-hydroxypropanenitrile
• EN300-1921808
• 1936546-08-5

• Inchi： 1S/C10H10BrNO/c1-7-6-8(11)2-3-9(7)10(13)4-5-12/h2-3,6,10,13H,4H2,1H3
• InChI Key： YOSMPHAHLQQLAT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C(CC#N)O

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44Ų

Additional information on 3-(4-bromo-2-methylphenyl)-3-hydroxypropanenitrile

Professional Introduction to 3-(4-bromo-2-methylphenyl)-3-hydroxypropanenitrile (CAS No. 1936546-08-5)

3-(4-bromo-2-methylphenyl)-3-hydroxypropanenitrile, with the CAS number 1936546-08-5, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a unique structural arrangement of a brominated aromatic ring and a hydroxyl-substituted nitrile group, has garnered attention for its potential applications in drug development and synthetic chemistry.

The molecular structure of 3-(4-bromo-2-methylphenyl)-3-hydroxypropanenitrile consists of a phenyl ring substituted with a bromine atom at the 4-position and a methyl group at the 2-position, coupled with a propanenitrile backbone that includes a hydroxyl group at the 3-position. This configuration makes it a versatile intermediate for various chemical transformations, including nucleophilic additions, condensations, and functional group interconversions.

In recent years, the compound has been explored in the context of medicinal chemistry due to its structural features that mimic natural bioactive molecules. The presence of both electrophilic and nucleophilic centers allows for diverse synthetic pathways, making it a valuable building block for constructing more complex pharmacophores. Researchers have been particularly interested in its potential as a precursor for developing novel therapeutic agents targeting various biological pathways.

One of the most compelling aspects of 3-(4-bromo-2-methylphenyl)-3-hydroxypropanenitrile is its role in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating compounds that interact with enzymes involved in inflammatory and metabolic disorders. The bromine substituent on the aromatic ring enhances reactivity, facilitating further derivatization into more sophisticated molecules with improved pharmacological properties.

The hydroxyl group on the nitrile-bearing carbon provides an additional site for chemical modification, enabling the creation of ethers, esters, or amides through straightforward reactions. These modifications can fine-tune solubility, metabolic stability, and binding affinity, which are critical factors in drug design. The compound's versatility has been leveraged in both academic research and industrial drug discovery pipelines.

Recent advancements in computational chemistry have further highlighted the importance of 3-(4-bromo-2-methylphenyl)-3-hydroxypropanenitrile as a key intermediate. Molecular modeling studies have shown that derivatives of this compound can effectively engage with target proteins through multiple binding interactions. This has opened up new avenues for designing drugs with enhanced efficacy and reduced side effects.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique structural motifs make it suitable for developing advanced polymers and functional materials. The ability to incorporate such heterocyclic structures into larger molecular frameworks could lead to novel materials with tailored properties, such as improved mechanical strength or optical characteristics.

The synthesis of 3-(4-bromo-2-methylphenyl)-3-hydroxypropanenitrile itself is an intriguing challenge that has prompted innovation in synthetic methodologies. Researchers have developed efficient multi-step routes that maximize yield while minimizing byproduct formation. These synthetic strategies often involve palladium-catalyzed cross-coupling reactions, which are highly favored for their ability to construct complex aromatic systems under mild conditions.

The growing interest in this compound underscores its significance as a chemical entity with broad utility. As research continues to uncover new applications and synthetic possibilities, 3-(4-bromo-2-methylphenyl)-3-hydroxypropanenitrile is poised to remain at the forefront of both academic and industrial chemical development. Its unique combination of structural features and reactivity makes it an indispensable tool for chemists and pharmacologists alike.